Cas no 373384-15-7 (3,4-dibromo-7-chloroquinoline)

• Product Name: 3,4-dibromo-7-chloroquinoline
• CAS No: 373384-15-7
• MF: C₉H₄Br₂ClN
• MW: 321.39575958252
• CID: 922185
• PubChem ID: 2735941
• Update Time: 2025-04-19

3,4-dibromo-7-chloroquinoline Chemical and Physical Properties

Names and Identifiers

• 3,4-dibromo-7-chloroquinoline
• OR6335
• 373384-15-7
• DTXSID90371034

• Inchi： 1S/C9H4Br2ClN/c10-7-4-13-8-3-5(12)1-2-6(8)9(7)11/h1-4H
• InChI Key： CTKIMVBVZVAFNS-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C2C=C(C=CC2=1)Cl)Br

Computed Properties

• Exact Mass: 318.84000
• Monoisotopic Mass: 318.83990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 4.41320